Cas no 63149-05-3 (2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium)

• Product Name: 2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium
• CAS No: 63149-05-3
• MF: C₁₁H₁₃NO₃S₃
• MW: 303.420819044113
• CID: 508062
• Update Time: 2026-04-29

2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-(methylthio)-3-(3-sulfopropyl)-, inner salt
• 2-METHYLTHIO-3-(3-SULFOPROPYL)BENZOTHIAZOLIUM BETAINE
• 2-METHYLTHIO-3-SULFOPROPYL-BENZOTHIAZOLE-BETAINE
• 3-(2-methylsulfanyl-1,3-benzothiazol-3-ium-3-yl)propane-1-sulfonate
• EINECS 263-953-3
• F0037-4059
• HMS2470F18
• 2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium

Computed Properties

• Exact Mass: 303.00600

Experimental Properties

• PSA: 123.00000
• LogP: 2.92680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium

Recent Advances in the Study of 2-(Methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium (CAS: 63149-05-3)

The compound 2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium (CAS: 63149-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of benzothiazole derivatives, which are known for their broad-spectrum biological activities. Researchers have optimized synthetic pathways to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. The sulfopropyl and methylsulfanyl functional groups are critical to its reactivity, enabling further modifications for targeted applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve disruption of bacterial cell membranes, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest potential applications in developing novel antibiotics, particularly in the face of rising antimicrobial resistance.

Further investigations have explored the compound's potential in oncology. Recent cell-based assays indicate that it may induce apoptosis in certain cancer cell lines, possibly through the generation of reactive oxygen species (ROS) and subsequent activation of intrinsic apoptotic pathways. However, more in-depth studies, including in vivo models, are required to validate these observations and assess therapeutic windows.

The compound's physicochemical properties, such as solubility and stability, have also been characterized in recent research. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure accurate quantification and structural verification. These studies are crucial for future formulation development and pharmacokinetic profiling.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the compound's efficacy and reduce potential toxicity. Computational modeling and molecular docking simulations are being utilized to predict interactions with biological targets, guiding the design of next-generation derivatives. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(methylsulfanyl)-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium represents a promising scaffold for drug discovery, with demonstrated biological activities and potential for further optimization. Continued research into its mechanisms of action and therapeutic potential will be essential to fully realize its value in addressing unmet medical needs.